Cas no 93919-06-3 (2-Butenedioic acid,1-(phenylmethyl) ester)
93919-06-3 structure
Product Name:2-Butenedioic acid,1-(phenylmethyl) ester
CAS No:93919-06-3
MF:C11H10O4
MW:206.194703578949
CID:803913
PubChem ID:6437229
Update Time:2025-04-19
2-Butenedioic acid,1-(phenylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid,1-(phenylmethyl) ester
- benzyl hydrogen 2-butenedioate
- F97111
- 85602-93-3
- BDBM50342420
- EINECS 299-989-1
- SCHEMBL165231
- (2E)-4-(BENZYLOXY)-4-OXOBUT-2-ENOIC ACID
- CHEMBL1771737
- 93919-06-3
- SCHEMBL527836
- (E)-4-oxo-4-phenylmethoxybut-2-enoic acid
-
- Inchi: 1S/C11H10O4/c12-10(13)6-7-11(14)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13)/b7-6+
- InChI Key: QKUGKZFASYQCGO-VOTSOKGWSA-N
- SMILES: O(C(/C=C/C(=O)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 206.057909
- Monoisotopic Mass: 206.057909
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6
Experimental Properties
- Density: 1.261
- Boiling Point: 368.4°Cat760mmHg
- Flash Point: 145.8°C
- Refractive Index: 1.562
2-Butenedioic acid,1-(phenylmethyl) ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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